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Compound of Interest

Compound Name: Dansylcadaverine

Cat. No.: B154855 Get Quote

Dansylcadaverine is an autofluorescent probe widely used in cellular biology to label

autophagic vacuoles.[1][2][3] As with any laboratory chemical, its proper handling and disposal

are paramount to ensure the safety of personnel and the protection of the environment. This

guide provides essential safety information and a step-by-step procedure for the appropriate

disposal of Dansylcadaverine.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of Dansylcadaverine is

fundamental to safe handling and disposal.

Property Value

Synonyms

N-(5-Aminopentyl)-5-

dimethylaminonaphthalene-1-sulfonamide,

Monodansyl cadaverine

Molecular Formula C17H25N3O2S[4]

Molecular Weight 335.46 g/mol

Form Powder

Solubility
Soluble in Methanol (10 mg/mL), DMSO, and

acetic acid.[2] Insoluble in water.[3]

Storage Temperature -20°C
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Hazard Identification and Safety Precautions
Dansylcadaverine is classified with the following hazards:

Causes skin irritation (H315)

Causes serious eye irritation (H319)

May cause respiratory irritation (H335)

Personal Protective Equipment (PPE): When handling Dansylcadaverine, it is crucial to use

appropriate personal protective equipment:

Gloves: Inspect gloves prior to use and dispose of contaminated gloves after use in

accordance with applicable laws and good laboratory practices.

Eye Protection: Wear safety glasses or goggles.

Respiratory Protection: Use a dust mask (type N95 or equivalent).[5]

Lab Coat: A lab coat should be worn to prevent skin contact.

Step-by-Step Disposal Procedure
The primary directive for the disposal of Dansylcadaverine is to entrust it to an approved

waste disposal company. Do not dispose of this chemical into drains or the environment.

1. Waste Collection:

Solid Waste: Collect unused Dansylcadaverine powder and any materials heavily

contaminated with the solid (e.g., weighing paper, contaminated tips) in a clearly labeled,

sealed container.

Liquid Waste: Solutions containing Dansylcadaverine should be collected in a separate,

labeled, and sealed waste container. Do not mix with other waste streams unless

compatible.
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Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) that has come into

contact with Dansylcadaverine should be collected in a designated, sealed waste bag or

container.

2. Labeling:

All waste containers must be clearly and accurately labeled as "Hazardous Waste" and

include the full chemical name: "Dansylcadaverine".

Indicate the primary hazards: "Irritant".

3. Storage:

Store the sealed waste containers in a designated, secure hazardous waste accumulation

area.

Ensure the storage area is well-ventilated.

4. Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste disposal

company.

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for

Dansylcadaverine.

The following diagram illustrates the logical workflow for the proper disposal of

Dansylcadaverine.
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Caption: Workflow for the proper disposal of Dansylcadaverine waste.

Spill Management
In the event of a spill, evacuate the area and ensure adequate ventilation. Avoid generating

dust. For dry spills, carefully collect the material and place it in a sealed container for disposal.

Clean the affected area thoroughly. Do not allow the product to enter drains.

This information is intended as a guide and should be supplemented by a thorough review of

the Safety Data Sheet (SDS) and in-house safety protocols. Always adhere to local, state, and

federal regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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